Cas no 1699022-91-7 (2-[3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl]acetic acid)

• Product Name: 2-[3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl]acetic acid
• CAS No: 1699022-91-7
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6344976
• PubChem ID: 107141312
• Update Time: 2024-01-15

2-[3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl]acetic acid
• 1699022-91-7
• EN300-4541822

• Inchi： 1S/C7H10N4O2/c12-6(13)1-7(2-8-3-7)11-5-9-4-10-11/h4-5,8H,1-3H2,(H,12,13)
• InChI Key： ZBFYNXNKXODPCI-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles